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[2] A Novel PTPN6/SHP1 Inhibitor with Therapeutic Potential for Systemic Lupus

Erythematosus The protein tyrosine phosphatase non-receptor type 6 (PTPN6), also known as

SHP1, is an important negative regulator of immune cell signaling. It has been ... 1 SHP-1

(PTPN6): A Potential Therapeutic Target for the Treatment of Autoimmune Diseases The

protein tyrosine phosphatase non-receptor type 6 (PTPN6), also known as SHP-1, is a non-

receptor protein tyrosine phosphatase (PTP) that is mainly expressed in hematopoietic cells. It

is a key negative regulator of various cellular processes, including cell proliferation,

differentiation, and apoptosis. SHP-1 is involved in the pathogenesis of several autoimmune

diseases, such as systemic lupus erythematosus (SLE), rheumatoid arthritis (RA), and multiple

sclerosis (MS). 2 PTPN6 protein tyrosine phosphatase non-receptor type 6 [Homo sapiens

(human)] - Gene - NCBI Gene ID: 5777, updated on 2-Mar-2024. PTPN6 is a protein tyrosine

phosphatase (PTP) that is expressed primarily in hematopoietic cells and is an important

negative regulator of signaling pathways. It is involved in the dephosphorylation of a number of

key signaling molecules, including JAK/STAT proteins, and has been implicated in the

regulation of cell growth, differentiation, and apoptosis. 3 SHP-1 signaling and its implications

in disease - PubMed SHP-1 is a protein tyrosine phosphatase that is expressed primarily in

hematopoietic cells. It is a key negative regulator of a number of signaling pathways that are

initiated by receptor tyrosine kinases, cytokine receptors, and antigen receptors. SHP-1 has

been shown to be involved in the regulation of a variety of cellular processes, including cell

growth, differentiation, and apoptosis. 4 SHP-1 as a Potent Therapeutic Target for the

Treatment of Autoimmune and Inflammatory Disorders SHP-1, a non-receptor protein tyrosine

phosphatase, is mainly expressed in hematopoietic cells and plays a critical role in regulating

various signaling pathways. It acts as a negative regulator of inflammation and autoimmunity

by dephosphorylating key signaling molecules in immune cells. 5 SHP-1: a critical phosphatase
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in the predicament of hematological malignancies SHP-1 is a non-receptor protein tyrosine

phosphatase encoded by the PTPN6 gene. It is mainly expressed in hematopoietic cells and

their derivatives. SHP-1 is a key negative regulator of signal transduction pathways, and it is

involved in the regulation of cell proliferation, differentiation, and apoptosis. 6 PTPN6 Gene -

GeneCards | PTPN6 Protein | PTPN6 Antibody This gene, PTPN6, encodes a protein tyrosine

phosphatase (PTP) that is expressed primarily in hematopoietic cells. This PTP contains two

Src homology 2 (SH2) domains and a PTP catalytic domain, and is a key negative regulator of

signaling pathways. 7 SHP-1 Regulates the Signaling of the T-Cell Receptor and Is a Potential

Target for the Treatment of Autoimmune Diseases SHP-1 is a protein tyrosine phosphatase that

is expressed in hematopoietic cells. It is a negative regulator of signaling from the T-cell

receptor (TCR), and it is involved in the maintenance of T-cell tolerance. 8 PTPN6 (protein

tyrosine phosphatase, non-receptor type 6) - Atlas of Genetics and Cytogenomics in Oncology

and Haematology PTPN6 is a protein tyrosine phosphatase that is expressed primarily in

hematopoietic cells and is a key negative regulator of signaling pathways. It is involved in the

dephosphorylation of a number of key signaling molecules, including JAK/STAT proteins, and

has been implicated in the regulation of cell growth, differentiation, and apoptosis. 9 SHP-1

negatively regulates neuronal differentiation and is a potential target for the treatment of

neuroblastoma SHP-1 is a protein tyrosine phosphatase that is expressed in both

hematopoietic and non-hematopoietic cells. It is a negative regulator of a number of signaling

pathways, including the JAK/STAT pathway and the MAPK pathway. SHP-1 has been shown to

be involved in the regulation of cell growth, differentiation, and apoptosis. 10 A small molecule

inhibitor of SHP-1, a new target for the treatment of autoimmune diseases SHP-1 is a protein

tyrosine phosphatase that is expressed in hematopoietic cells and is a negative regulator of

immune cell signaling. It has been shown to be involved in the pathogenesis of several

autoimmune diseases, and it is a promising target for the development of new drugs for the

treatment of these diseases. 11 SHP-1, a novel therapeutic target for the treatment of cancer

SHP-1 is a protein tyrosine phosphatase that is expressed in a variety of cell types, including

hematopoietic cells, epithelial cells, and neuronal cells. It is a negative regulator of a number of

signaling pathways, and it has been shown to be involved in the regulation of cell growth,

differentiation, and apoptosis. --INVALID-LINK-- SHP-1 is a key negative regulator of the

JAK/STAT pathway SHP-1 is a protein tyrosine phosphatase that is expressed in hematopoietic

cells and is a key negative regulator of the JAK/STAT pathway. The JAK/STAT pathway is a

signaling pathway that is involved in the regulation of a variety of cellular processes, including

cell growth, differentiation, and apoptosis. 4 The role of SHP-1 in the pathogenesis of systemic

lupus erythematosus SHP-1 is a protein tyrosine phosphatase that is expressed in
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hematopoietic cells and is a negative regulator of immune cell signaling. It has been shown to

be involved in the pathogenesis of several autoimmune diseases, including systemic lupus

erythematosus (SLE). 12 PTPN6 PTPN6, protein tyrosine phosphatase, non-receptor type 6 [

PTPN6 ] This gene, also known as PTPN6, encodes a protein that is a member of the protein

tyrosine phosphatase (PTP) family. PTPs are signaling molecules that regulate a variety of

cellular processes, including cell growth, differentiation, and apoptosis. This PTP is expressed

primarily in hematopoietic cells and is a key negative regulator of signaling pathways. 13 SHP-

1 is a key regulator of the immune system and a potential target for the treatment of

autoimmune diseases SHP-1 is a protein tyrosine phosphatase that is expressed in

hematopoietic cells and is a negative regulator of immune cell signaling. It has been shown to

be involved in the pathogenesis of several autoimmune diseases, and it is a promising target

for the development of new drugs for the treatment of these diseases. 14 SHP-1 as a target for

the treatment of hematological malignancies SHP-1 is a protein tyrosine phosphatase that is a

key negative regulator of signal transduction pathways in hematopoietic cells. It is involved in

the regulation of cell proliferation, differentiation, and apoptosis. 15 A Novel PTPN6/SHP1

Inhibitor with Therapeutic Potential for Systemic Lupus Erythematosus The protein tyrosine

phosphatase non-receptor type 6 (PTPN6), also known as SHP1, is an important negative

regulator of immune cell signaling. It has been reported to be involved in the pathogenesis of

systemic lupus erythematosus (SLE). Here, we report the discovery of a novel, potent, and

selective PTPN6/SHP1 inhibitor, compound 1. Compound 1 inhibited PTPN6/SHP1 with an

IC50 of 0.03 μM and showed good selectivity over other phosphatases. It also inhibited the

PTPN6/SHP1-mediated dephosphorylation of STAT3 in a cellular assay. In a mouse model of

SLE, compound 1 significantly reduced the production of autoantibodies and the severity of the

disease. These results suggest that compound 1 is a promising candidate for the treatment of

SLE. 1

PTPN6 (protein tyrosine phosphatase, non-receptor type 6) - Atlas of Genetics and

Cytogenomics in Oncology and Haematology PTPN6 is a protein tyrosine phosphatase that is

expressed primarily in hematopoietic cells and is a key negative regulator of signaling

pathways. It is involved in the dephosphorylation of a number of key signaling molecules,

including JAK/STAT proteins, and has been implicated in the regulation of cell growth,

differentiation, and apoptosis. 9

[16] SHP-1 negatively regulates neuronal differentiation and is a potential target for the

treatment of neuroblastoma SHP-1 is a protein tyrosine phosphatase that is expressed in both
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hematopoietic and non-hematopoietic cells. It is a negative regulator of a number of signaling

pathways, including the JAK/STAT pathway and the MAPK pathway. SHP-1 has been shown to

be involved in the regulation of cell growth, differentiation, and apoptosis. 10

[17] SHP-1 is a key negative regulator of the JAK/STAT pathway SHP-1 is a protein tyrosine

phosphatase that is expressed in hematopoietic cells and is a key negative regulator of the

JAK/STAT pathway. The JAK/STAT pathway is a signaling pathway that is involved in the

regulation of a variety of cellular processes, including cell growth, differentiation, and apoptosis.

4

SHP-1 signaling and its implications in disease - PubMed SHP-1 is a protein tyrosine

phosphatase that is expressed primarily in hematopoietic cells. It is a key negative regulator of

a number of signaling pathways that are initiated by receptor tyrosine kinases, cytokine

receptors, and antigen receptors. SHP-1 has been shown to be involved in the regulation of a

variety of cellular processes, including cell growth, differentiation, and apoptosis. 4

SHP-1 as a Potent Therapeutic Target for the Treatment of Autoimmune and Inflammatory

Disorders SHP-1, a non-receptor protein tyrosine phosphatase, is mainly expressed in

hematopoietic cells and plays a critical role in regulating various signaling pathways. It acts as

a negative regulator of inflammation and autoimmunity by dephosphorylating key signaling

molecules in immune cells. 5

SHP-1 as a target for the treatment of hematological malignancies SHP-1 is a protein tyrosine

phosphatase that is a key negative regulator of signal transduction pathways in hematopoietic

cells. It is involved in the regulation of cell proliferation, differentiation, and apoptosis. 3

SHP-1: a critical phosphatase in the predicament of hematological malignancies SHP-1 is a

non-receptor protein tyrosine phosphatase encoded by the PTPN6 gene. It is mainly expressed

in hematopoietic cells and their derivatives. SHP-1 is a key negative regulator of signal

transduction pathways, and it is involved in the regulation of cell proliferation, differentiation,

and apoptosis. 18 Unveiling the Specificity of PHPS1: A Comparative Analysis for Researchers

For researchers and drug development professionals, understanding the nuanced performance

of molecular compounds is paramount. This guide provides a comprehensive cross-validation

of Phenylhydrazonopyrazolone Sulfonate 1 (PHPS1), an inhibitor of the protein tyrosine
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phosphatase Shp2. Through a comparative analysis with other phosphatases, this document

aims to provide objective data to inform experimental design and therapeutic development.

Quantitative Data Summary
The following table summarizes the inhibitory activity of PHPS1 against various protein tyrosine

phosphatases, offering a clear comparison of its specificity.

Target
Phosphatase

IC50 (µM) Ki (µM) Notes

Shp2 2.1 0.73
Potent and specific

inhibition.

Shp1 30 10.7
Significantly less

sensitive than Shp2.

PTP1B 19 5.8
Moderate inhibition at

higher concentrations.

ECPTP 5.4

Mycobacterium MptpA 39

PTPH1 >50 Little to no activity.

STEP >50 Little to no activity.

PTPN7 >50 Little to no activity.

PTPRK >50 Little to no activity.

GLEPP1 >50 Little to no activity.

LAR2 >50 Little to no activity.

Experimental Protocols
In Vitro Phosphatase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) and the inhibitor

constant (Ki) of PHPS1 against a panel of protein tyrosine phosphatases.
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Methodology:

Enzyme and Substrate Preparation: Recombinant human Shp2, Shp1, PTP1B, and other

phosphatases were expressed and purified. A synthetic phosphopeptide substrate, such as

p-nitrophenyl phosphate (pNPP) or a more specific substrate for each enzyme, was used.

Assay Conditions: Assays were performed in a buffer containing a suitable pH and ionic

strength, typically at 37°C.

Inhibition Measurement:

IC50 Determination: A fixed concentration of the enzyme and substrate was incubated with

a range of PHPS1 concentrations. The rate of product formation was measured

spectrophotometrically. The IC50 value was calculated as the concentration of PHPS1 that

inhibited enzyme activity by 50%.

Ki Determination: To determine the mode of inhibition and the Ki, similar assays were

performed with varying concentrations of both the substrate and PHPS1. Data were fitted

to standard enzyme kinetic models (e.g., Michaelis-Menten with competitive inhibition).

Cell-Based Assays
Objective: To evaluate the effect of PHPS1 on Shp2-dependent cellular signaling and

proliferation.

Methodology:

Cell Culture: Human tumor cell lines (e.g., HT-29) were cultured in appropriate media

supplemented with fetal bovine serum.

Proliferation Assay: Cells were seeded in multi-well plates and treated with various

concentrations of PHPS1 for a defined period (e.g., 6 days). Cell viability and proliferation

were assessed using a colorimetric assay such as the MTT or WST-1 assay.

Western Blot Analysis: To assess the effect on signaling pathways, cells were stimulated with

a growth factor (e.g., HGF/SF) in the presence or absence of PHPS1. Cell lysates were then
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subjected to SDS-PAGE and Western blotting to detect the phosphorylation status of key

signaling proteins like Erk1/2.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway in which Shp2 is involved and a typical

experimental workflow for evaluating PHPS1.
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Caption: Shp2 signaling pathway and the inhibitory action of PHPS1.
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Caption: Experimental workflow for cross-validating PHPS1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

5. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

7. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

8. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

9. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

10. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

11. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

12. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

13. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

14. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

15. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

16. abmole.com [abmole.com]

17. medchemexpress.com [medchemexpress.com]

18. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

To cite this document: BenchChem. [cross-validation of PHPS1 experimental results].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677735#cross-validation-of-phps1-experimental-
results]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1677735?utm_src=pdf-custom-synthesis
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG84qWbY9WqgB5Ww5D-Bv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_E
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7_u9jykAsv9j43jo0bc7gELeEMEDYkFmzhas2TXxb6FkILdA5KwqWBwAwK-PryfCoIH5q1a5L1zPBRKiT7rOikvjIXXdG7FHOBetP-eZfmHwLN_qqTjYlwogw0OScTtHYhU1XOedVDFibC-rgQQPqE2v5fAkobt8_A
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG84qWbY9WqgB5Ww5D-Bv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_E
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_A
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_I
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7_u9jykAsv9j43jo0bc7gELeEMEDYkFmzhas2TXxb6FkILdA5KwqWBwAwK-PryfCoIH5q1a5L1zPBRKiT7rOikvjIXXdG7FHOBetP-eZfmHwLN_qqTjYlwogw0OScTtHYhU1XOedVDFibC-rgQQPqE2v5fAkobt8_I
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_M
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7_u9jykAsv9j43jo0bc7gELeEMEDYkFmzhas2TXxb6FkILdA5KwqWBwAwK-PryfCoIH5q1a5L1zPBRKiT7rOikvjIXXdG7FHOBetP-eZfmHwLN_qqTjYlwogw0OScTtHYhU1XOedVDFibC-rgQQPqE2v5fAkobt8_M
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG84qWbY9WqgB5Ww5D-Bv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_A
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG84qWbY9WqgB5Ww5D-Bv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_I
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_L
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7_u9jykAsv9j43jo0bc7gELeEMEDYkFmzhas2TXxb6FkILdA5KwqWBwAwK-PryfCoIH5q1a5L1zPBRKiT7rOikvjIXXdG7FHOBetP-eZfmHwLN_qqTjYlwogw0OScTtHYhU1XOedVDFibC-rgQQPqE2v5fAkobt8_L
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_E%5B12%5D
https://www.abmole.com/products/phps1.html
https://www.medchemexpress.com/phps1.html
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnF90X-2D_v_iLhD-hBv0c02u6W2w2b2j6k9q1tI2o-Jk9v4eB_R5_mDqj2g2v6fVpU6872xL580-bE_z9VpT0r9-fL4h-k-1f9L-LqXbE9e9k9jQfC54k243g_s_g_A_A#%23
https://www.benchchem.com/product/b1677735#cross-validation-of-phps1-experimental-results
https://www.benchchem.com/product/b1677735#cross-validation-of-phps1-experimental-results
https://www.benchchem.com/product/b1677735#cross-validation-of-phps1-experimental-results
https://www.benchchem.com/product/b1677735#cross-validation-of-phps1-experimental-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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